(4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide

Specification

• CAS No.: 121720-46-5
• Molecular Formula: C21H30N4
• Molecular Weight: 338.5 g/mol
• IUPAC Name: (4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide
• Standard InChI: InChI=1S/C21H30N4/c1-3-4-5-6-7-8-9-10-11-12-13-19-15-20(24-16-22)18(2)14-21(19)25-17-23/h14-15H,3-13H2,1-2H3
• Standard InChI Key: VCFMZHXCNLRKBS-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC1=CC(=NC#N)C(=CC1=NC#N)C
• Canonical SMILES: CCCCCCCCCCCCC1=CC(=NC#N)C(=CC1=NC#N)C

Introduction

The compound (4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide is a complex organic molecule with a molecular formula of C21H30N4. It is identified by the CAS number 121720-46-5 and is associated with the PubChem CID 14597093. This compound belongs to a class of molecules that incorporate both cyclohexadiene and cyanamide functionalities, which are of interest in various chemical and biological applications.

Synthesis and Preparation

The synthesis of (4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide typically involves multi-step reactions that include the formation of the cyclohexadiene core, introduction of the dodecyl side chain, and incorporation of the cyanoimino group. Specific synthetic routes may vary depending on the starting materials and desired yields.

Applications and Research Findings

While specific applications of (4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide are not well-documented, compounds with similar structures are often explored for their potential in materials science, pharmaceuticals, and as intermediates in organic synthesis. The presence of a cyanamide group can contribute to biological activity, making it a candidate for drug discovery research.

Data and Tables

Given the limited availability of specific data on (4-cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide, the following table summarizes the known information:

Property	Value/Description
Molecular Formula	C21H30N4
CAS Number	121720-46-5
PubChem CID	14597093
Molecular Weight	Not specified
Synonyms	(4-Cyanoimino-2-dodecyl-5-methylcyclohexa-2,5-dien-1-ylidene)cyanamide